Cas no 133993-34-7 (Ethyl 2-(2-bromoacetyl)benzoate)

• Product Name: Ethyl 2-(2-bromoacetyl)benzoate
• CAS No: 133993-34-7
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• MDL: MFCD00142009
• CID: 145910
• PubChem ID: 2764121
• Update Time: 2025-06-27

Ethyl 2-(2-bromoacetyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromoacetyl)benzoate
• 2-(2-bromoacetyl)Benzoic acid ethyl ester
• Benzoic acid,2-(2-bromoacetyl)-, ethyl ester
• ETHYL 2-(2-BROMOACETYL)BENZENECARBOXYLATE
• ethyl 2-bromoacetylbenzoate
• ethylbromoacetylbenzenecarboxylate
• A887982
• FT-0680497
• 6F-955
• CS-0315187
• RVUDSNUPKXBRKT-UHFFFAOYSA-N
• SCHEMBL4741409
• DTXSID90377314
• AKOS005070771
• MFCD00142009
• J-520585
• 133993-34-7
• DB-063003

• MDL： MFCD00142009
• Inchi： 1S/C11H11BrO3/c1-2-15-11(14)9-6-4-3-5-8(9)10(13)7-12/h3-6H,2,7H2,1H3
• InChI Key： RVUDSNUPKXBRKT-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 269.98900
• Monoisotopic Mass: 269.989157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 60-62°C
• Boiling Point: 346.6±22.0 °C at 760 mmHg
• Flash Point: 163.4±22.3 °C
• Refractive Index: 1.553
• PSA: 43.37000
• LogP: 2.44090
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-(2-bromoacetyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 2-(2-bromoacetyl)benzoate

Ethyl 2-(2-bromoacetyl)benzoate (CAS No. 133993-34-7): A Comprehensive Overview

Ethyl 2-(2-bromoacetyl)benzoate, with the chemical formula C₁₁H₉BrO₃ and CAS number 133993-34-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. The structure of Ethyl 2-(2-bromoacetyl)benzoate consists of a benzoate moiety linked to a bromoacetyl group, which makes it a valuable intermediate in various chemical transformations.

The benzoate group is well-known for its stability and reactivity, making it a preferred choice in the synthesis of complex molecules. In particular, the presence of the bromoacetyl group introduces a high degree of functional diversity, enabling further modifications through nucleophilic substitution reactions. This feature has been exploited in numerous synthetic pathways, including the preparation of bioactive molecules and polymer precursors.

Recent advancements in pharmaceutical chemistry have highlighted the importance of Ethyl 2-(2-bromoacetyl)benzoate in drug discovery. The compound's ability to undergo selective functionalization has made it a key intermediate in the synthesis of small-molecule drugs targeting various diseases. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer metabolism. The bromoacetyl group serves as a handle for introducing reactive sites that can interact with biological targets, thereby modulating disease pathways.

In addition to its pharmaceutical applications, Ethyl 2-(2-bromoacetyl)benzoate has found utility in materials science. The compound's ability to form stable derivatives has been leveraged in the development of advanced polymers and coatings. These materials exhibit enhanced mechanical properties and chemical resistance, making them suitable for high-performance applications. The benzoate moiety contributes to the thermal stability of these polymers, while the bromoacetyl group allows for further functionalization to tailor specific properties.

The synthesis of Ethyl 2-(2-bromoacetyl)benzoate typically involves the reaction of 2-bromoacrylic acid with benzoyl chloride in the presence of an ethylating agent. This reaction proceeds under mild conditions, ensuring high yields and purity. The use of catalytic amounts of bases such as triethylamine facilitates the formation of the ester linkage, while protecting groups may be employed to prevent unwanted side reactions. The final product is then purified through recrystallization or column chromatography to obtain high-purity Ethyl 2-(2-bromoacetyl)benzoate suitable for further applications.

Recent studies have also explored the role of Ethyl 2-(2-bromoacetyl)benzoate in medicinal chemistry. Researchers have investigated its potential as a precursor for antiviral and antibacterial agents. The compound's structural features allow for modifications that can enhance binding affinity to viral proteases or bacterial enzymes. For example, derivatization of the benzoate group with heterocyclic rings has led to compounds with improved pharmacological profiles. These findings underscore the importance of Ethyl 2-(2-bromoacetyl)benzoate as a building block in drug discovery efforts.

The versatility of Ethyl 2-(2-bromoacetyl)benzoate extends to its use in agrochemical research. The compound has been employed in the synthesis of novel pesticides and herbicides that target specific enzymatic pathways in pests. By leveraging its reactive sites, researchers have developed compounds that exhibit high efficacy while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices that reduce reliance on traditional chemical inputs.

In conclusion, Ethyl 2-(2-bromoacetyl)benzoate (CAS No. 133993-34-7) is a multifunctional compound with significant applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, materials science, and agrochemical research. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation and discovery in these fields.